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Compound of Interest

Compound Name: 4-Methoxy-3-methylbenzaldehyde

Cat. No.: B1345598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

characteristics of 4-Methoxy-3-methylbenzaldehyde (CAS No. 32723-67-4), a key aromatic

aldehyde intermediate in organic synthesis. The document details its chemical properties,

outlines a key synthetic application with a generalized experimental protocol, and explores the

current, albeit limited, understanding of its biological significance.

Commercial Availability
4-Methoxy-3-methylbenzaldehyde is readily available from a variety of chemical suppliers,

catering to both research and bulk quantity requirements. Purity levels are typically high, often

99% or greater, ensuring its suitability for sensitive synthetic applications. The following table

summarizes the offerings from several prominent commercial suppliers.
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Supplier CAS Number
Molecular
Formula

Purity
Available
Quantities

Sigma-Aldrich 32723-67-4[1] C₉H₁₀O₂ ≥99% 10 g, 50 g[1]

Key Organics 32723-67-4[2] C₉H₁₀O₂[2] Not specified
1 mg, 10 g, 25 g,

100 g[2]

Cenmed

Enterprises
32723-67-4[3] Not specified 99%[3] Not specified

Matrix Fine

Chemicals
32723-67-4[4] C₉H₁₀O₂[4] Not specified

Small and large

quantities[4]

Fisher Scientific 32723-67-4[5] Not specified Not specified 10 g, 50 g[5]

Arctom 32723-67-4[6] Not specified Not specified Flexible sizes[6]

Dayang Chem 32723-67-4 C₉H₁₀O₂ 95%, 99% Min. order 1 kg

Physicochemical Properties
4-Methoxy-3-methylbenzaldehyde is a substituted benzaldehyde with the following key

properties:

Molecular Weight: 150.17 g/mol

Appearance: Liquid or solid[7]

Boiling Point: 80-85 °C at 1 mmHg[1]

Density: 1.025 g/mL at 25 °C[1]

Refractive Index: n20/D 1.569[1]

Flash Point: 112 °C (closed cup)[1]

Synthesis and Experimental Protocols
A noted application of 4-Methoxy-3-methylbenzaldehyde is in the preparation of (4-methoxy-

3-methylphenyl)-2-nitroalkene.[3] This transformation is typically achieved through a Henry
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reaction (also known as a nitroaldol reaction), which involves the base-catalyzed condensation

of a nitroalkane with an aldehyde. While a specific protocol for this exact reaction is not readily

available in the searched literature, a general procedure for a Henry reaction can be outlined

as follows.

General Experimental Protocol for the Henry Reaction
This protocol is a generalized representation of the Henry reaction and would require

optimization for the specific substrates, 4-Methoxy-3-methylbenzaldehyde and a chosen

nitroalkane.

Materials:

4-Methoxy-3-methylbenzaldehyde

Nitroalkane (e.g., nitromethane, nitroethane)

Base catalyst (e.g., sodium hydroxide, potassium carbonate, triethylamine, or a solid-

supported base)

Solvent (e.g., methanol, ethanol, water, or solvent-free conditions)

Acid for neutralization (e.g., dilute hydrochloric acid)

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
Methoxy-3-methylbenzaldehyde (1 equivalent) in the chosen solvent.

Addition of Reagents: Add the nitroalkane (1-5 equivalents) to the solution.

Initiation of Reaction: Cool the mixture in an ice bath and slowly add the base catalyst. The

reaction is often exothermic.
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Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC).

Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid.

Extraction: Extract the product into an organic solvent.

Purification: Wash the organic layer with brine, dry it over an anhydrous drying agent, and

concentrate it under reduced pressure. The crude product can be purified by column

chromatography or recrystallization.

Logical Workflow for a General Henry Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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